Cas no 126926-35-0 (3-(dipropylcarbamoyl)benzoic acid)

• Product Name: 3-(dipropylcarbamoyl)benzoic acid
• CAS No: 126926-35-0
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 188118
• PubChem ID: 182769
• Update Time: 2025-04-19

3-(dipropylcarbamoyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-[(dipropylamino)carbonyl]-
• 3-(Dipropylcarbamoyl)benzoic acid
• 3-[(dipropylamino)carbonyl]benzoic acid
• AC1L4BLE
• AC1Q2XOA
• Benzoic acid, 3-((dipropylamino)carbonyl)-
• N,N-dipropyl-isophthalamic acid
• N,N-Dipropylisophthalamic acid
• Preparation 2
• SureCN2206424
• FT-0704039
• Benzoic acid, 3-[(dipropylamino)carbonyl]-
• DTXSID10155338
• BEOWTCBXKHFAAK-UHFFFAOYSA-N
• SCHEMBL2206424
• A1-06213
• AKOS009497312
• Z425331792
• 126926-35-0
• Benzoicacid,3-[(dipropylamino)carbonyl]-
• EN300-68976
• 3-(dipropylcarbamoyl)benzoic acid

• Inchi： 1S/C14H19NO3/c1-3-8-15(9-4-2)13(16)11-6-5-7-12(10-11)14(17)18/h5-7,10H,3-4,8-9H2,1-2H3,(H,17,18)
• InChI Key： BEOWTCBXKHFAAK-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C(=O)O)C=1)N(CCC)CCC

Computed Properties

• Exact Mass: 249.13657
• Monoisotopic Mass: 249.136493
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.6
• XLogP3: 2.7

Experimental Properties

• Density: 1.116
• Boiling Point: 438.2°C at 760 mmHg
• Flash Point: 218.8°C
• Refractive Index: 1.54
• PSA: 57.61

3-(dipropylcarbamoyl)benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)